Sulfo-Cy5.5 carboxylic acid

• Molecular Formula: C40H39K3N2O14S4
• Molecular Weight: 1017.3 g/mol
• InChI: InChI=1S/C40H42N2O14S4.3K/c1-39(2)34(41(5)30-17-15-26-28(37(30)39)20-24(57(45,46)47)22-32(26)59(51,52)53)12-8-6-9-13-35-40(3,4)38-29-21-25(58(48,49)50)23-33(60(54,55)56)27(29)16-18-31(38)42(35)19-11-7-10-14-36(43)44;;;/h6,8-9,12-13,15-18,20-23H,7,10-11,14,19H2,1-5H3,(H4-,43,44,45,46,47,48,49,50,51,52,53,54,55,56);;;/q;3*+1/p-3
• InChIKey: MMQQUABRDYPOFX-UHFFFAOYSA-K

Sulfo-Cy5.5 Carboxylic Acid: A Water-Soluble Near-Infrared Fluorophore for Bioconjugation

Sulfo-Cy5.5 carboxylic acid is a sulfonated derivative of the pentamethine cyanine dye Cy5.5. It is a water-soluble, far-red emitting fluorophore with an absorption maximum at approximately 673 nm and an emission maximum near 707 nm in PBS buffer . The molecule possesses a high molar extinction coefficient (ε = 211,000 L⋅mol⁻¹⋅cm⁻¹) and a fluorescence quantum yield (Φ = 0.21) . The presence of four sulfo groups confers a negative charge at neutral pH and very high hydrophilicity, reducing the need for organic co-solvents in labeling reactions and minimizing non-specific binding in biological systems [1].

Workflow

Aqueous bioconjugation without organic co-solvents

Binding

Low non-specific binding from high hydrophilicity

Detection

NIR emission ~700 nm, compatible with Cy5.5 filter sets

• [1] Lumiprobe. sulfo-Cyanine5.5 carboxylic acid (Cat. #17390) Product Page. View Source

Why Sulfo-Cy5.5 Carboxylic Acid Is Not a Direct Drop-In Replacement for All Near-IR Dyes

While Sulfo-Cy5.5 carboxylic acid belongs to the cyanine dye class and shares spectral similarity with other near-infrared fluorophores like Alexa Fluor 680 and IRDye 680, its specific physicochemical properties preclude generic substitution. The high degree of sulfonation (four sulfo groups) fundamentally alters its solubility, charge, and aggregation behavior compared to less hydrophilic analogs like non-sulfonated Cy5.5 [1]. These differences directly impact labeling efficiency, conjugate stability, and in vivo biodistribution [2]. Therefore, selection must be based on quantifiable performance metrics in the specific application context, not on spectral overlap alone.

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Increased sulfonation relative to non-sulfonated Cy5.5 may shift labeling efficiency and conjugate stability, requiring validation before replacement.

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At higher labeling densities, Sulfo-Cy5.5 conjugates may be more prone to aggregation-induced quenching than some alternative dyes, affecting brightness.

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Spectral overlap with Alexa Fluor 680 or IRDye 680 does not guarantee interchangeable performance; charge and biodistribution profiles differ.

• [1] Pauli, J. et al. New fluorescent labels with tunable hydrophilicity for the rational design of bright optical probes for molecular imaging. Bioconjugate Chemistry, 2013, 24(7), 1174-1185. DOI: 10.1021/bc4000349 View Source
• [2] Pagoto, A. et al. Novel Gastrin-Releasing Peptide Receptor Targeted Near-Infrared Fluorescence Dye for Image-Guided Surgery of Prostate Cancer. Molecular Imaging and Biology, 2020, 22, 142-151. DOI: 10.1007/s11307-019-01391-w View Source

Quantitative Performance Benchmarks for Sulfo-Cy5.5 Carboxylic Acid Against Comparators

Quantum Yield and Brightness in Physiological Media: Sulfo-Cy5.5 vs. DY-681

A direct head-to-head comparative study assessed Cy5.5 against the asymmetric cyanine DY-681. In phosphate-buffered saline (PBS), Cy5.5 exhibited superior fluorescence compared to DY-681. However, in a more physiologically relevant environment of PBS containing 5% (w/w) bovine serum albumin (BSA), the fluorescence quantum yields of Cy5.5 and DY-681 were comparable [1]. This indicates that the brightness advantage of Cy5.5 (and by extension, its sulfonated analog) is context-dependent, particularly in protein-rich biological fluids.

Quantum Yield in Biological Media

Head-to-head

Comparable to DY-681 in PBS + 5% BSA; higher fluorescence in PBS alone.

Context-dependent brightness; protein binding reduces advantage.

Simple buffer performance may not translate to complex biological media.

Evidence Dimension	Fluorescence Quantum Yield (Φf) in different media
Target Compound Data	Cy5.5: Quantum yield comparable to DY-681 in PBS + 5% BSA
Comparator Or Baseline	DY-681: Quantum yield comparable to Cy5.5 in PBS + 5% BSA; lower in PBS alone
Quantified Difference	Not quantified as a difference; the study states they were 'comparable' in the BSA-containing buffer, while Cy5.5 was 'more fluorescent' in PBS alone.
Conditions	Aqueous solution; PBS vs. PBS + 5 mass-% bovine serum albumin (BSA)

Why This Matters

This demonstrates that performance in simple buffer systems does not translate linearly to complex biological media, which is crucial for selecting dyes for in vivo or cell-based assays.

• [1] Pauli, J., Licha, K., Berkemeyer, J. M., Grabolle, M., Spieles, M., Wegner, N., Welker, P., & Resch-Genger, U. (2010). Novel fluorophores as building blocks for optical probes for in vivo near infrared fluorescence (NIRF) imaging. Journal of Fluorescence, 20(3), 681-693. DOI: 10.1007/s10895-010-0603-7 View Source

Labeling Efficiency and Conjugate Brightness: Sulfo-Cy5.5 vs. 6S-IDCC

In a study comparing the gold standard Cy5.5 with the novel 6S-IDCC dye, bioconjugation with IgG yielded highly emissive targeted probes for both fluorophores. Crucially, at a dye-to-protein (D/P) ratio of less than 1, the conjugates of both dyes achieved comparable fluorescence quantum yields of 0.29 [1]. However, 6S-IDCC conjugates exhibited a reduced number of protein-bound dye aggregates compared to Cy5.5 conjugates, suggesting that Cy5.5 (and its sulfonated derivatives) may be more prone to aggregation-induced quenching at higher D/P ratios.

Antibody Conjugate Brightness

Head-to-head

Φf = 0.29 for Cy5.5 and 6S-IDCC IgG conjugates at D/P < 1.

Comparable brightness at low labeling; Cy5.5 may aggregate more at higher D/P.

Optimize dye-to-protein ratio to minimize quenching.

Evidence Dimension	Fluorescence Quantum Yield (Φf) of Antibody Conjugates
Target Compound Data	Cy5.5: Φf = 0.29 at D/P ratio < 1 (with IgG)
Comparator Or Baseline	6S-IDCC: Φf = 0.29 at D/P ratio < 1 (with IgG)
Quantified Difference	No difference in Φf at this low D/P ratio.
Conditions	Bioconjugation with Immunoglobulin G (IgG) in aqueous media, measured at dye-to-protein (D/P) ratio < 1.

Why This Matters

This establishes a benchmark for conjugate brightness and highlights a potential limitation (aggregation at higher labeling densities) that can guide experimental design for optimal signal-to-noise ratio.

• [1] Pauli, J. et al. New fluorescent labels with tunable hydrophilicity for the rational design of bright optical probes for molecular imaging. Bioconjugate Chemistry, 2013, 24(7), 1174-1185. DOI: 10.1021/bc4000349 View Source

Water Solubility and Aggregation: Class-Level Advantage of Sulfonated Cyanine Dyes

The introduction of sulfonate groups is a key structural differentiator between Sulfo-Cy5.5 and its non-sulfonated counterpart, Cy5.5. Research has established that increasing the number of sulfonic acid groups on a cyanine dye scaffold, such as in the xS-IDCC series, significantly reduces aggregation in aqueous media [1]. While non-sulfonated cyanines are known to be prone to aggregation and require organic co-solvents for solubilization, sulfonated analogs like Sulfo-Cy5.5 exhibit high water solubility (up to 400 g/L or 0.39 M for the carboxylic acid derivative) [2], enabling labeling of sensitive biomolecules in purely aqueous environments.

Water Solubility & Aggregation

Class-level

Up to 0.39 M solubility; four sulfo groups reduce aggregation (class inference).

Enables solvent-free protein labeling; supports biomolecule integrity.

Class-level observation; confirm with specific lot.

Evidence Dimension	Aggregation and Solubility
Target Compound Data	Sulfo-Cy5.5 carboxylic acid: High water solubility (up to 400 g/L or 0.39 M); four sulfo groups minimize aggregation [2].
Comparator Or Baseline	Non-sulfonated Cyanine Dyes (Class-level): Typically low water solubility, requiring DMSO/DMF; prone to aggregation in aqueous buffers [1].
Quantified Difference	Sulfo-Cy5.5 solubility is quantified at ~0.39 M in water, whereas non-sulfonated Cy5.5 solubility is often limited to organic solvents. The reduction in aggregation is a qualitative, class-level observation.
Conditions	Aqueous solutions, physiological buffers (PBS).

Why This Matters

For procurement, this dictates whether a dye can be used in organic solvent-free protocols, which is essential for preserving the structure and function of delicate proteins, antibodies, or live cells.

• [1] Pauli, J. et al. New fluorescent labels with tunable hydrophilicity for the rational design of bright optical probes for molecular imaging. Bioconjugate Chemistry, 2013, 24(7), 1174-1185. DOI: 10.1021/bc4000349 View Source
• [2] Antibodies.com. Sulfo-Cyanine 5.5 carboxylic acid (A270284) Product Page. View Source

Validated Research Applications for Sulfo-Cy5.5 Carboxylic Acid Based on Empirical Evidence

Targeted Optical Probe Development for In Vivo Tumor Imaging

Sulfo-Cy5.5 has been successfully employed as the fluorescent reporter in targeted near-infrared fluorescence (NIRF) probes for image-guided surgery. In a study for prostate cancer, Sulfo-Cy5.5 was conjugated to a Bombesin-like peptide (BBN-Cy5.5) targeting the gastrin-releasing peptide receptor (GRPR). In vivo biodistribution studies in PC-3 tumor-bearing mice showed significant tumor accumulation and a distinguishable fluorescent signal at 24 hours post-injection, with low background signal in healthy tissues [1]. This application leverages Sulfo-Cy5.5's NIR emission for deep tissue penetration and its high water solubility for stable bioconjugation.

Multifunctional Theranostic Nanosystem Formulation

Sulfo-Cy5.5 carboxylic acid's water solubility and functionalizable carboxyl group make it a versatile component for engineering polymeric nanoparticles. It has been incorporated into mPEG-PCL copolymer nanoparticles as a NIRF imaging agent. In a hepatocellular carcinoma model, Sulfo-Cy5.5-functionalized nanoparticles enabled non-invasive tracking of the nanocarrier's biodistribution and selective accumulation at the tumor site, demonstrating its utility in theranostic applications where imaging and therapy are combined [2].

Non-Reactive Control for Fluorescence Calibration and Assay Development

As a free, non-activated carboxylic acid, Sulfo-Cy5.5 carboxylic acid serves as an ideal control for calibrating fluorescence instrumentation and validating conjugation protocols. Its use as an unconjugated control has been demonstrated in cell-based assays, such as when compared against targeted peptide conjugates (BBN-Cy5.5) to confirm specific binding versus non-specific uptake in prostate cancer cell lines (PC-3, DU145, and LnCAP) [1]. This application is critical for ensuring the validity and reproducibility of fluorescence-based assays.

Application

Selection Property

Validation Focus

Tumor-Targeted NIRF Probe Development

Water solubility and functionalizable carboxyl group for peptide conjugation

Tumor accumulation and biodistribution in xenograft models

Theranostic Nanocarrier Tracking

NIR emission for deep-tissue imaging; carboxyl group for nanoparticle attachment

Nanoparticle biodistribution and tumor-site accumulation

Fluorescence Calibration & Assay Control

Non-activated carboxylic acid as unconjugated control

Specific vs. non-specific binding validation in cell-based assays

• [1] Pagoto, A. et al. Novel Gastrin-Releasing Peptide Receptor Targeted Near-Infrared Fluorescence Dye for Image-Guided Surgery of Prostate Cancer. Molecular Imaging and Biology, 2020, 22, 142-151. DOI: 10.1007/s11307-019-01391-w View Source
• [2] Kim, J. et al. Cyclic RGDfK- and Sulfo-Cy5.5-functionalized mPEG-PCL theranostic nanosystems for hepatocellular carcinoma. Journal of Pharmaceutical Investigation, 2021, 51, 427-438. DOI: 10.1007/s40005-021-00528-w View Source